![molecular formula C14H15NO4S B4268336 ethyl 2-[(2,5-dimethyl-3-furoyl)amino]-3-thiophenecarboxylate CAS No. 588693-20-3](/img/structure/B4268336.png)
ethyl 2-[(2,5-dimethyl-3-furoyl)amino]-3-thiophenecarboxylate
Overview
Description
Ethyl 2-[(2,5-dimethyl-3-furoyl)amino]-3-thiophenecarboxylate, also known as DMF-DTC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of furoylthiourea derivatives and has been extensively studied for its unique properties and potential uses.
Mechanism of Action
The mechanism of action of ethyl 2-[(2,5-dimethyl-3-furoyl)amino]-3-thiophenecarboxylate is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. This inhibition leads to the suppression of tumor growth and the prevention of neurodegeneration.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects on cells and tissues. In vitro studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells, while in vivo studies have shown that it can reduce tumor growth in animal models. Additionally, this compound has been shown to have neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl 2-[(2,5-dimethyl-3-furoyl)amino]-3-thiophenecarboxylate is its versatility in various scientific research fields. This compound can be used in medicinal chemistry, biochemistry, and pharmacology, making it a valuable tool for researchers. However, one limitation of this compound is its relatively high cost, which may limit its widespread use in laboratory experiments.
Future Directions
There are several future directions for the study of ethyl 2-[(2,5-dimethyl-3-furoyl)amino]-3-thiophenecarboxylate. One potential direction is the optimization of the synthesis method to reduce the cost of producing this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in cancer therapy and neurodegenerative disease treatment. Finally, the development of new derivatives of this compound may lead to the discovery of even more potent and effective compounds for scientific research.
Scientific Research Applications
Ethyl 2-[(2,5-dimethyl-3-furoyl)amino]-3-thiophenecarboxylate has been studied extensively for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit antitumor activity, making it a promising candidate for cancer therapy. Additionally, this compound has been studied for its potential use as a diagnostic tool for Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
ethyl 2-[(2,5-dimethylfuran-3-carbonyl)amino]thiophene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO4S/c1-4-18-14(17)10-5-6-20-13(10)15-12(16)11-7-8(2)19-9(11)3/h5-7H,4H2,1-3H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPGDWCFXUYNNGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1)NC(=O)C2=C(OC(=C2)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701149422 |
Source
|
| Record name | Ethyl 2-[[(2,5-dimethyl-3-furanyl)carbonyl]amino]-3-thiophenecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701149422 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
588693-20-3 |
Source
|
| Record name | Ethyl 2-[[(2,5-dimethyl-3-furanyl)carbonyl]amino]-3-thiophenecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=588693-20-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2-[[(2,5-dimethyl-3-furanyl)carbonyl]amino]-3-thiophenecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701149422 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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